Cas no 379238-57-0 (1-1-(3,4-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(piperidin-1-yl)ethan-1-one)

• Product Name: 1-1-(3,4-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(piperidin-1-yl)ethan-1-one
• CAS No: 379238-57-0
• MF: C₁₉H₂₂Cl₂N₂O
• MW: 365.296782970428
• CID: 6558737
• Update Time: 2025-11-01

1-1-(3,4-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,4-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(piperidin-1-yl)ethan-1-one
• Ethanone, 1-[1-(3,4-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(1-piperidinyl)-

• Inchi： 1S/C19H22Cl2N2O/c1-13-10-16(19(24)12-22-8-4-3-5-9-22)14(2)23(13)15-6-7-17(20)18(21)11-15/h6-7,10-11H,3-5,8-9,12H2,1-2H3
• InChI Key： FNUOKXXTRZTJGG-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C(C)N(C2=CC=C(Cl)C(Cl)=C2)C=1C)CN1CCCCC1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 504.5±50.0 °C(Predicted)
• pka: 7.05±0.10(Predicted)

Additional information on 1-1-(3,4-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(piperidin-1-yl)ethan-1-one

Compound CAS No 379238-57-0: 1-(3,4-Dichlorophenyl)-2,5-Dimethyl-1H-Pyrrol-3-Yl-2-(Piperidin-1-Yl)Ethanone

The compound with CAS No 379238-57-0, commonly referred to as 1-(3,4-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(piperidin-1-yl)ethanone, is a highly specialized organic molecule with significant applications in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities.

The chemical structure of this compound is characterized by a pyrrole ring substituted with a dichlorophenyl group at the 3-position and methyl groups at the 2 and 5 positions. The ethanone moiety is further substituted with a piperidine group at the nitrogen atom, creating a complex yet stable framework. This structure contributes to its distinct physical and chemical properties, including high thermal stability and selective reactivity in various chemical environments.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to modulate key cellular pathways, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The biological activity of this compound has been linked to its capacity to inhibit specific enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its rigid structure and ability to form stable complexes make it an attractive candidate for use in advanced polymer systems and nanomaterials. Scientists are currently investigating its potential as a building block for self-healing polymers, which could revolutionize industries ranging from electronics to construction.

The synthesis of 1-(3,4-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(piperidin-1-y l)ethanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

From an environmental standpoint, this compound has demonstrated low toxicity levels in preliminary tests, suggesting it may be suitable for use in eco-friendly applications. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, CAS No 379238-57-0 represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique structure and versatile properties continue to drive innovative research, positioning it as a key player in future advancements in medicine and materials science.